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Compound Name: 2-Hydroxy-2-phenylacetamide

Cat. No.: B186557 Get Quote

An In-depth Technical Guide to the Safety, Toxicity, and Handling of 2-Hydroxy-2-
phenylacetamide

Foreword: A Note on Data Extrapolation
Scientific diligence requires transparency. As of this writing, comprehensive toxicological and

safety data specifically for 2-Hydroxy-2-phenylacetamide is limited in publicly accessible

literature and safety data sheets. Therefore, this guide has been constructed by a Senior

Application Scientist to provide a robust safety framework by extrapolating data from

structurally analogous compounds, primarily 2-Phenylacetamide and 2-Hydroxy-N-

phenylacetamide. This approach is grounded in the precautionary principle, ensuring that

handling procedures reflect a conservative assessment of potential hazards. All

recommendations should be implemented in conjunction with institution-specific safety

protocols and a thorough risk assessment for the specific experimental context.

Section 1: Chemical Identity and Physical Properties
2-Hydroxy-2-phenylacetamide is an organic compound belonging to the phenylacetamides

class.[1] Its structure consists of a phenyl group and a hydroxyl group attached to the same

carbon atom, which is bonded to an acetamide functional group. While detailed experimental

data for the target compound is scarce, Table 1 outlines its computed properties and those of

its close analogs.

Table 1: Physicochemical Properties
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Property
2-Hydroxy-2-
phenylacetamide
(Computed)

2-Phenylacetamide
(Experimental)

2-Hydroxy-N-
phenylacetamide
(Computed)

Molecular Formula C₈H₉NO₂ C₈H₉NO C₈H₉NO₂

Molecular Weight 151.16 g/mol [2] 135.16 g/mol [3] 151.16 g/mol [4]

Appearance
White to off-white

solid (predicted)

Colorless to white

plate-shaped

crystals[5]

Solid (predicted)

CAS Number
5330-97-2 (for N-

hydroxy isomer)[2]
103-81-1[6] 4746-61-6[4]

Note: Properties for 2-Hydroxy-2-phenylacetamide are largely based on computational

models due to a lack of published experimental data.

Section 2: Hazard Identification and Toxicological
Profile
Based on GHS classifications of analogous compounds, 2-Hydroxy-2-phenylacetamide
should be handled as a hazardous substance.[4][6] The primary hazards are associated with

oral toxicity and irritation to the eyes, skin, and respiratory tract.[4]

Table 2: GHS Hazard Classification of Analogous Compounds
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Hazard
Statement

Code Compound(s) Classification Source(s)

Harmful if

swallowed
H302

2-

Phenylacetamide

, 2-Hydroxy-N-

phenylacetamide

Acute Toxicity,

Oral (Category 4)
[4][6][7]

Causes serious

eye irritation
H319

2-

Phenylacetamide

, 2-Hydroxy-N-

phenylacetamide

Serious Eye

Damage/Irritation

(Category 2/2A)

[4][6]

Causes skin

irritation
H315

2-Hydroxy-N-

phenylacetamide

Skin

Corrosion/Irritatio

n (Category 2)

[4][8]

May cause

respiratory

irritation

H335
2-Hydroxy-N-

phenylacetamide

Specific Target

Organ Toxicity,

Single Exposure

(Category 3)

[4][8]

Toxicological Summary:

Acute Toxicity: The primary route of acute toxicity is ingestion. It is classified as "Harmful if

swallowed".[4][6] An LD50 (intraperitoneal, mouse) for 2-Phenylacetamide has been reported

as 430 mg/kg, though details were sparse.[9]

Skin Corrosion/Irritation: Expected to cause skin irritation upon direct contact.[4]

Eye Damage/Irritation: Poses a risk of serious eye irritation.[4][6]

Respiratory Sensitization: May cause respiratory irritation, particularly if inhaled as a dust.[4]

Chronic Toxicity: Data regarding carcinogenicity, mutagenicity, and reproductive toxicity are

largely unavailable for 2-Hydroxy-2-phenylacetamide and its close analogs.[6][10] In the

absence of data, the compound should be treated as having unknown long-term health

effects, and exposure should be minimized.
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Section 3: Safe Handling and Storage Protocols
Adherence to rigorous handling and storage protocols is essential to minimize exposure and

ensure laboratory safety.

Handling Procedures
Ventilation: All work with 2-Hydroxy-2-phenylacetamide powder must be conducted in a

well-ventilated area.[11] A certified chemical fume hood or a local exhaust ventilation system

is required to control airborne dust.[12]

Avoid Dust Formation: Handle the compound carefully to avoid generating dust.[3] Use

appropriate tools (e.g., spatulas) for transferring the material.

Grounding: Prevent fire caused by electrostatic discharge, especially when handling larger

quantities. Use non-sparking tools.[3]

Hygiene Practices: Do not eat, drink, or smoke in the work area.[7] Wash hands and any

exposed skin thoroughly after handling and before breaks.[6] Remove contaminated clothing

promptly.[13]

Storage Conditions
Container: Store in a tightly closed, properly labeled container to prevent contamination and

moisture absorption.[11][12]

Environment: The storage area should be cool, dry, and well-ventilated.[10][11]

Incompatibilities: Store away from strong oxidizing agents.[10] Keep apart from foodstuffs.[3]

Section 4: Exposure Control and Personal
Protective Equipment (PPE)
A multi-layered approach to exposure control, combining engineering controls and appropriate

PPE, is mandatory.

Table 3: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Rationale and Source(s)

Eye/Face Protection
Tightly fitting safety goggles or

a face shield.

Conforming to EN 166 (EU) or

NIOSH (US) standards to

protect against dust particles

and splashes.[3][14]

Skin Protection
Chemical-impermeable gloves

(e.g., nitrile) and a lab coat.

Handle with gloves inspected

prior to use. Wear protective

clothing to prevent skin

contact.[3][12]

Respiratory Protection
Dust mask or full-face

respirator.

Required if ventilation is

inadequate or if dust is

generated. Use a full-face

respirator if exposure limits are

exceeded or irritation is

experienced.[3][11]

Engineering Controls Workflow
Caption: Engineering Controls Workflow for Safe Handling.

Section 5: Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure or spill.

First-Aid Measures
Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not

breathing, provide artificial respiration and seek immediate medical attention.[3]

Skin Contact: Immediately take off all contaminated clothing. Wash the affected area with

plenty of soap and water. Consult a physician if irritation persists.[3]

Eye Contact: Rinse cautiously with pure water for at least 15 minutes, holding the eyelids

open. Remove contact lenses if present and easy to do. Seek immediate medical attention.

[3][6]
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Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Call a physician or Poison Control Center immediately.[3]

First-Aid Response Logic

Route of Exposure
Immediate Action

Exposure Event Occurs

Inhalation

Skin Contact

Eye Contact

Ingestion

Move to Fresh Air
Provide Oxygen/CPR if needed

Remove Contaminated Clothing
Wash with Soap & Water

Rinse with Water (15+ min)
Remove Contact Lenses

Rinse Mouth
DO NOT Induce Vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Emergency First-Aid Response Workflow.

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.

Wear full PPE, including respiratory protection, gloves, and eye protection.[3]

Environmental Precautions: Prevent the chemical from entering drains, sewers, or

waterways.[3]

Containment and Cleanup: Carefully sweep up the spilled solid material, taking care not to

create dust.[6] Collect the material into a suitable, closed, and labeled container for disposal.

[3] Use spark-proof tools if necessary.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.chemicalbook.com/msds/2-phenylacetamide.pdf
https://www.benchchem.com/product/b186557?utm_src=pdf-body-img
https://www.chemicalbook.com/msds/2-phenylacetamide.pdf
https://www.chemicalbook.com/msds/2-phenylacetamide.pdf
https://www.fishersci.com/store/msds?partNumber=AAH60626MD&productDescription=2-PHENYLACETAMIDE+99%25+250MG&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-phenylacetamide.pdf
https://www.chemicalbook.com/msds/2-phenylacetamide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b186557?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Section 6: Disposal Considerations
Chemical waste must be managed responsibly to protect human health and the environment.

Product Disposal: Dispose of unused material as hazardous waste. This should be done

through a licensed chemical destruction plant or via controlled incineration with flue gas

scrubbing.[3] Do not dispose of it in the regular trash or down the sewer.

Container Disposal: Empty containers may retain product residue. They should be triple-

rinsed, with the first rinse collected as hazardous waste. After proper rinsing and drying,

containers can be offered for recycling or reconditioning, or punctured to prevent reuse

before disposal in a sanitary landfill.[3] All disposal methods must comply with local, state,

and federal regulations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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